Cas no 2229619-76-3 (1-(9H-fluoren-9-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(9H-fluoren-9-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229619-76-3
• MF: C₁₇H₁₅F₂N
• MW: 271.30451130867
• CID: 6208246
• PubChem ID: 165708505
• Update Time: 2025-06-29

1-(9H-fluoren-9-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(9H-fluoren-9-yl)-3,3-difluorocyclobutan-1-amine
• 2229619-76-3
• EN300-1941429

• Inchi： 1S/C17H15F2N/c18-17(19)9-16(20,10-17)15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10,20H2
• InChI Key： MZHTWLARNUSKPM-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)(C1C2C=CC=CC=2C2=CC=CC=C12)N)F

Computed Properties

• Exact Mass: 271.11725581g/mol
• Monoisotopic Mass: 271.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(9H-fluoren-9-yl)-3,3-difluorocyclobutan-1-amine

Introduction to 1-(9H-fluoren-9-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229619-76-3)

The compound 1-(9H-fluoren-9-yl)-3,3-difluorocyclobutan is a highly specialized organic molecule with significant applications in modern chemical research and synthesis. Its CAS number, CAS No. 2229619, uniquely identifies it within the vast database of chemical substances. This compound is particularly notable for its unique structure and the potential it holds in various fields such as materials science and pharmaceutical development.

Recent studies have highlighted the importance of cyclobutane derivatives in organic synthesis due to their strained ring systems, which can lead to interesting reactivity and selectivity. The presence of the fluorenyl group in this compound adds another layer of complexity and functionality. Fluorenyl groups are known for their stability and ability to participate in various types of chemical reactions, making them valuable in the construction of complex molecules.

The introduction of two fluorine atoms at the 3-position of the cyclobutane ring further enhances the compound's properties. Fluorine substitution is a common strategy in organic chemistry to modulate physical properties such as solubility, stability, and reactivity. In this case, the difluoro substitution likely imparts unique electronic characteristics that could be exploited in catalytic processes or as building blocks for more intricate structures.

One of the most promising applications of this compound lies in its potential use as a ligand or catalyst in transition metal-mediated reactions. The combination of a fluorenyl group and a cyclobutane ring with fluorine substituents creates a versatile platform for coordinating with metal centers. Recent research has demonstrated that such ligands can significantly influence the selectivity and efficiency of catalytic cycles, particularly in cross-coupling reactions that are pivotal in drug discovery and materials synthesis.

In addition to its catalytic applications, this compound has shown promise in the field of polymer chemistry. The rigid structure provided by the fluorenyl group and the strained cyclobutane ring could potentially lead to novel polymer architectures with improved mechanical or electronic properties. This area is currently under active investigation, with several studies exploring the integration of such motifs into polymeric backbones.

The synthesis of 1-(9H-fluoren-yl)-3,3-difluorocyclobutan-amine involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Researchers have employed various strategies, including transition metal-catalyzed cycloadditions and fluorination techniques, to achieve this complex structure efficiently. These methods not only highlight the ingenuity required in constructing such molecules but also underscore the importance of continuous innovation in synthetic routes.

The study of this compound has also shed light on its photophysical properties. The fluorenyl group is well-known for its strong fluorescence emission under UV light, a property that has been leveraged in various sensing applications. Incorporating this group into a cyclobutane framework may offer new avenues for developing sensors or indicators with enhanced sensitivity and selectivity.

In conclusion, CAS No. 2229619-76-3, or 1-(9H-fluoren-yl)-3,3-difluorocyclobutan strong>-< strong >amine strong > , represents a fascinating intersection of structural complexity and functional diversity . Its unique combination of structural features positions it as a valuable tool in advancing both fundamental research and applied technologies . As ongoing investigations continue to uncover new applications , this compound is poised to make significant contributions to diverse areas within chemistry . p > article > response >